

A Researcher's Comparative Guide to the Structure-Activity Relationships of Dimethylphenylalanine Analogs

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Boc-2,3-Dimethy-L-Phenylalanine*

Cat. No.: *B12283324*

[Get Quote](#)

For researchers, scientists, and professionals in drug development, the strategic modification of lead compounds is a cornerstone of medicinal chemistry. The introduction of unnatural amino acids into peptides and small molecules offers a powerful tool to enhance potency, selectivity, and metabolic stability. Among these, dimethylphenylalanine (Dmp) analogs have emerged as particularly valuable building blocks, primarily in the field of opioid research.

This guide provides an in-depth comparison of dimethylphenylalanine analogs, moving beyond a simple catalog of compounds to explain the causal relationships between their structural modifications and resulting biological activities. We will delve into the experimental data that underpins our understanding of these fascinating molecules, supported by detailed protocols and visual guides to inform your own research endeavors.

The Rationale for Dimethylation: Enhancing Potency and Selectivity

The seminal application of dimethylphenylalanine analogs has been in the field of opioid peptides. Naturally occurring opioid peptides like enkephalins and endorphins are crucial

neurotransmitters but are poor drug candidates due to rapid degradation and low receptor selectivity. The substitution of native aromatic amino acids, such as Tyrosine (Tyr) and Phenylalanine (Phe), with synthetic analogs is a well-established strategy to overcome these limitations.[1][2]

The introduction of two methyl groups onto the phenyl ring of phenylalanine fundamentally alters its properties in several key ways:

- **Conformational Restriction:** The bulky methyl groups restrict the rotation of the phenyl side chain. This "locking" of the conformation can pre-organize the analog into a bioactive conformation, leading to a more favorable interaction with the target receptor and thus higher affinity.
- **Increased Lipophilicity:** The addition of methyl groups increases the hydrophobicity of the amino acid. This can enhance membrane permeability and potentially improve blood-brain barrier penetration, a critical factor for centrally acting drugs.[3][4]
- **Metabolic Shielding:** The methyl groups can sterically hinder the approach of metabolic enzymes, protecting the peptide from degradation and increasing its in vivo half-life.

The most extensively studied analog, 2',6'-dimethyl-L-phenylalanine (2',6'-Dmp), exemplifies these principles. When substituted for Phe at position 3 in various opioid peptides, it has consistently led to analogs with improved receptor-binding affinity and selectivity.[2][5] Conversely, substitution at position 4 often results in a marked decrease in affinity, highlighting the critical role of the spatial arrangement of the aromatic ring within the receptor's binding pocket.[2][5]

Comparative Analysis of Dimethylphenylalanine Analogs in Opioid Peptides

The precise positioning of the methyl groups on the phenyl ring has a profound impact on the pharmacological profile of the resulting peptide. Here, we compare the effects of different dimethylphenylalanine isomers when incorporated into opioid peptides.

Ring-Substituted Dimethylphenylalanine Analogs

The primary focus of research has been on methylation of the phenyl ring. The following table summarizes the observed effects of different dimethylation patterns on opioid receptor affinity and functional activity.

Analog	Parent Peptide	Substitution Position	Key Findings	Receptor Affinity (K _i , nM) or Activity (IC ₅₀ , nM)
2',6'-Dmp	Endomorphin-2	Phe ³	Improved μ and δ receptor affinities. [6] [7]	[Dmt ¹ , 2',6'-Dmp ³]EM-2: K _i μ = 0.21 nM, K _i δ = 1.83 nM [6] [7]
Dermorphin	Phe ³	5-fold increase in μ -receptor affinity. [2]	Data not specified in provided text	
Enkephalin	Phe ⁴	Markedly reduced receptor affinity and selectivity. [2]	Data not specified in provided text	
3',5'-Dmp	Endomorphin-2	Phe ³	Improved μ and δ receptor affinities. [6] [7]	[Dmt ¹ , 3',5'-Dmp ³]EM-2: K _i μ = 0.32 nM, K _i δ = 99.8 nM [6] [7]
N,N-diMe-Phe	Dmt-Tic Pharmacophore	N-terminus	Dramatically decreased μ -receptor affinity, no significant effect on δ -receptor affinity. Converted δ -agonists to potent δ -antagonists.	K _i δ = 0.035-0.454 nM [6]

Key Insights from Ring-Substitution:

- **2',6'-Dimethylation:** This substitution pattern is particularly effective at enhancing affinity for both μ and δ opioid receptors. The steric bulk of the ortho-methyl groups is thought to favor a bioactive conformation that fits optimally into the binding pockets of these receptors.
- **3',5'-Dimethylation:** While also enhancing affinity, the 3',5' substitution pattern appears to be less effective than 2',6'-dimethylation, particularly for the δ receptor, as seen in the Endomorphin-2 analogs.[6][7] This suggests that the precise location of the methyl groups is crucial for optimizing receptor interactions.
- **Positional Importance:** The dramatic loss of activity when 2',6'-Dmp is substituted at position 4 of enkephalin underscores the highly specific topographical requirements of the opioid receptor binding sites.[2]


N-Terminal Dimethylation (N,N-dimethyl-L-phenylalanine)

Another strategy involves the dimethylation of the N-terminal amine group of phenylalanine. This modification has a distinctly different impact on opioid receptor activity compared to ring substitution.

- **Receptor Selectivity Switch:** N,N-dimethylation of peptides based on the Dmt-Tic pharmacophore (a known opioid peptide motif) leads to a significant drop in affinity for the μ -opioid receptor while largely maintaining high affinity for the δ -opioid receptor.[6]
- **Agonist-to-Antagonist Conversion:** Perhaps most strikingly, this modification can convert δ -opioid receptor agonists into potent antagonists.[6] This highlights how altering the charge and steric bulk at the N-terminus can fundamentally change the nature of the ligand-receptor interaction, preventing the conformational changes required for receptor activation.

Visualizing Structure-Activity Relationships

The following diagrams illustrate the key structure-activity relationships discussed.



[Click to download full resolution via product page](#)

Caption: Structure-activity relationship of dimethylphenylalanine analogs.

Experimental Protocols

To facilitate the application of these findings, we provide detailed, step-by-step methodologies for the synthesis and evaluation of dimethylphenylalanine-containing peptides.

Synthesis: Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual synthesis of a generic pentapeptide containing a dimethylphenylalanine analog using the widely adopted Fmoc/tBu strategy.

Materials:


- Fmoc-Rink Amide resin
- Fmoc-protected amino acids (including the desired Fmoc-Dmp-OH analog)
- N,N-Dimethylformamide (DMF)

- Dichloromethane (DCM)
- Piperidine
- N,N'-Diisopropylcarbodiimide (DIC)
- OxymaPure®
- Trifluoroacetic acid (TFA)
- Triisopropylsilane (TIS)
- Diethyl ether (cold)
- Solid-phase synthesis vessel
- Shaker

Procedure:

- Resin Preparation:
 - Swell the Fmoc-Rink Amide resin in DMF for 30 minutes in the synthesis vessel.
 - Drain the DMF.
- Initial Fmoc Deprotection:
 - Add 20% (v/v) piperidine in DMF to the resin and agitate for 5 minutes.
 - Drain and repeat with a 15-minute agitation.
 - Wash the resin thoroughly with DMF (5 times) and DCM (3 times).
- First Amino Acid Coupling:
 - In a separate vial, pre-activate the first Fmoc-amino acid (4 equivalents) with DIC (4 equivalents) and OxymaPure® (4 equivalents) in DMF for 2 minutes.

- Add the activated amino acid solution to the resin and agitate for 2 hours.
- Wash the resin with DMF (3 times).
- Perform a Kaiser test to ensure complete coupling (beads should be colorless).
- Chain Elongation:
 - Repeat the Fmoc deprotection (Step 2) and coupling (Step 3) cycles for each subsequent amino acid in the sequence.
- Final Cleavage and Deprotection:
 - After the final coupling and deprotection, wash the peptide-resin with DMF, DCM, and methanol, then dry under vacuum.
 - Prepare a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5 v/v/v).
 - Add the cleavage cocktail to the resin and agitate for 2-3 hours.[\[1\]](#)
 - Filter the resin and collect the filtrate.
- Peptide Precipitation and Purification:
 - Precipitate the crude peptide by adding the TFA filtrate to cold diethyl ether.
 - Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.
 - Dry the crude peptide and purify by preparative reverse-phase HPLC.
 - Lyophilize the pure fractions to obtain the final peptide.



[Click to download full resolution via product page](#)

Caption: Workflow for Fmoc-based solid-phase peptide synthesis.

Biological Evaluation: Opioid Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity (K_i) of a synthesized analog for μ , δ , and κ opioid receptors.

Materials:

- Cell membranes from CHO or HEK293 cells expressing human μ , δ , or κ opioid receptors.
- Radioligands: [^3H]DAMGO (for μ), [^3H]DPDPE (for δ), [^3H]U-69,593 (for κ).
- Synthesized dimethylphenylalanine analog (test compound).
- Naloxone (for non-specific binding determination).
- Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).
- 96-well plates.
- Glass fiber filters.
- Cell harvester.
- Scintillation counter and fluid.

Procedure:

- Assay Setup:
 - In a 96-well plate, add assay buffer, the appropriate radioligand at a concentration near its K_d , and varying concentrations of the test compound.
 - For total binding wells, add only buffer and radioligand.
 - For non-specific binding wells, add buffer, radioligand, and a high concentration of naloxone (e.g., 10 μM).
- Incubation:

- Add the cell membranes to each well to initiate the binding reaction.
- Incubate the plate at 25°C for 60-90 minutes to reach equilibrium.
- Termination and Harvesting:
 - Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. This separates the bound from the free radioligand.
 - Wash the filters rapidly with ice-cold assay buffer.
- Quantification:
 - Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.
- Data Analysis:
 - Calculate the specific binding by subtracting non-specific binding from total binding.
 - Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.
 - Determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).
 - Calculate the K_i (inhibition constant) using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_d)$, where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Functional Assays: GPI and MVD Bioassays

The guinea pig ileum (GPI) and mouse vas deferens (MVD) isolated tissue assays are classic functional assays used to determine the agonist or antagonist activity of opioid compounds. The GPI is rich in μ -opioid receptors, while the MVD primarily expresses δ -opioid receptors.

General Principle: Opioid agonists inhibit the electrically stimulated contractions of these smooth muscle preparations. The potency of an agonist is determined by its IC₅₀ value (the

concentration that causes 50% inhibition of the twitch response).

Procedure Outline:

- Tissue Preparation:
 - Isolate the ileum from a guinea pig or the vas deferens from a mouse and mount the tissue in an organ bath containing a physiological salt solution (e.g., Krebs' solution) at 37°C, gassed with 95% O₂ and 5% CO₂.[\[8\]](#)
- Stimulation and Recording:
 - Stimulate the tissue electrically to induce regular contractions (twitches).
 - Record the contractions isometrically using a force-displacement transducer connected to a recording device.
- Drug Addition:
 - Once a stable baseline of contractions is achieved, add cumulative concentrations of the test compound to the organ bath.
 - Record the inhibitory effect on the twitch height at each concentration.
- Data Analysis:
 - Plot the percentage of inhibition of the twitch response against the log concentration of the test compound.
 - Determine the IC₅₀ value from the resulting concentration-response curve.
 - To determine antagonist activity, the assay is performed in the presence of a known agonist, and the ability of the test compound to reverse the agonist's effect is measured to calculate a pA₂ value.

Conclusion and Future Directions

The incorporation of dimethylphenylalanine analogs, particularly 2',6'-Dmp, has proven to be a highly effective strategy for enhancing the affinity and selectivity of opioid peptides. The structure-activity relationships elucidated to date demonstrate the critical importance of both the position of the methyl groups on the phenyl ring and the location of the substitution within the peptide sequence. N,N-dimethylation offers an alternative route to modulate activity, often leading to a switch in receptor selectivity and a change in functional output from agonism to antagonism.

The experimental protocols provided in this guide offer a robust framework for the synthesis and evaluation of novel dimethylphenylalanine-containing compounds. Future research in this area could explore:

- Systematic evaluation of other dimethyl isomers (e.g., 2',3'-, 2',5'-, 3',4'-Dmp) to build a more complete SAR map.
- Application of dimethylphenylalanine analogs in non-opioid peptides and small molecules to determine the broader applicability of these modifications.
- In-depth conformational analysis using techniques like NMR to directly correlate the observed biological activities with the three-dimensional structures of these analogs.[\[9\]](#)
- Evaluation of pharmacokinetic properties, such as metabolic stability and bioavailability, to translate the in vitro potency of these analogs into effective in vivo drug candidates.[\[4\]](#)[\[10\]](#)

By understanding the fundamental principles that govern the structure-activity relationships of dimethylphenylalanine analogs, researchers can more rationally design the next generation of potent, selective, and stable therapeutic agents.

References

- Matthes, H. W. D., et al. (1998). Activity of the δ -Opioid Receptor Is Partially Reduced, Whereas Activity of the κ -Receptor Is Maintained in Mice Lacking the μ -Receptor. *Journal of Neuroscience*, 18(18), 7285–7295. [\[Link\]](#)
- Sasaki, Y., & Ambo, A. (2012). 2',6'-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. *International Journal of Medicinal Chemistry*, 2012, 498901. [\[Link\]](#)

- Leslie, F. M., & Goldstein, A. (1982). A radiolabeled-ligand-binding technique for the characterization of opioid receptors in the intact mouse vas deferens. *Neuropeptides*, 2(3), 185-195. [[Link](#)]
- Werling, L. L., et al. (1988). Opiate receptor binding studies in the mouse vas deferens exhibiting tolerance without dependence. *Neuropharmacology*, 27(10), 931-938. [[Link](#)]
- Ledda, F., et al. (1999). Activity of mu- and delta-opioid agonists in vas deferens from mice deficient in MOR gene. *British Journal of Pharmacology*, 126(8), 1731-1738. [[Link](#)]
- Erspamer, V., & Severini, C. (1992). Guinea-pig ileum (GPI) and mouse vas deferens (MVD) preparations in the discovery, discrimination and parallel bioassay of opioid peptides. *Pharmacological Research*, 26(2), 109-121. [[Link](#)]
- Lazarus, L. H., et al. (2007). Bifunctional [2',6'-Dimethyl-L-tyrosine]endomorphin-2 Analogues Substituted at Position 3 with Alkylated Phenylalanine Derivatives Yield Potent Mixed μ -Agonist/ δ -Antagonist and Dual μ -Agonist/ δ -Agonist Opioid Ligands. *Journal of Medicinal Chemistry*, 50(12), 2825–2835. [[Link](#)]
- Leelasvatanakij, L., & Aldrich, J. V. (2000). A solid-phase synthetic strategy for the preparation of peptide-based affinity labels: synthesis of dynorphin A analogs. *Journal of Peptide Research*, 56(2), 80-87. [[Link](#)]
- Jinsmaa, Y., et al. (2007). Bifunctional [2',6'-Dimethyl- L -tyrosine 1]endomorphin-2 Analogues Substituted at Position 3 with Alkylated Phenylalanine Derivatives Yield Potent Mixed μ -Agonist/ δ -Antagonist and Dual μ -Agonist/ δ -Agonist Opioid Ligands. *ResearchGate*. [[Link](#)]
- Piekielna, J., et al. (2020). Phenylalanine Stereoisomers of CJ-15,208 and [d-Trp]CJ-15,208 Exhibit Distinctly Different Opioid Activity Profiles. *Molecules*, 25(17), 3999. [[Link](#)]
- Wild, K., et al. (1993). Evidence for a single functional opioid delta receptor subtype in the mouse isolated vas deferens. *Journal of Pharmacology and Experimental Therapeutics*, 264(2), 831-838. [[Link](#)]
- Chandrakumar, N. S., et al. (1992). Preparation and opioid activity of analogs of the analgesic dipeptide 2,6-dimethyl-L-tyrosyl-N-(3-phenylpropyl)-D-alaninamide. *Journal of*

Medicinal Chemistry, 35(2), 223-233. [\[Link\]](#)

- Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [\[Link\]](#)
- Waters, M. L. (2016). Effects of D-Amino Acid Replacements on the Conformational Stability of Miniproteins. ChemBioChem, 17(10), 875-878. [\[Link\]](#)
- Abraham, D. J., & Leo, A. J. (1987). QSAR and molecular shape analysis of aryl-substituted alanine analogs as antigelling agents. Journal of Medicinal Chemistry, 30(12), 2268-2272. [\[Link\]](#)
- Pop, F., et al. (2023). Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives. Molecules, 28(6), 2605. [\[Link\]](#)
- Norecopa. (2021). Guinea Pig Ileum. [\[Link\]](#)
- Coe, S. (2019). Examples of lipophilicity modulation for geminal dimethyl to cyclopropyl and oxetane modifications (measured experimentally via shake-flask method). ResearchGate. [\[Link\]](#)
- O'Connor, R., et al. (2021). Synthesis and Biological Evaluation of β -Phenylalanine Derivatives Containing Sulphonamide and Azole Moieties as Antiproliferative Candidates in Lung Cancer Models. Molecules, 26(16), 4786. [\[Link\]](#)
- ResearchGate. (n.d.). Typical tracing of opioid withdrawal on guinea-pig ileum. [\[Link\]](#)
- Asano, A., et al. (2024). Electronic substituent effect on the conformation of a phenylalanine-incorporated cyclic peptide. RSC Advances, 14(2), 1062-1071. [\[Link\]](#)
- Posa, L., et al. (2020). Mechanistic Understanding of Peptide Analogues, DALDA, [Dmt 1]DALDA, and KGOP01, Binding to the Mu Opioid Receptor. International Journal of Molecular Sciences, 21(9), 3143. [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). N,N-dimethyl-L-phenylalanine. PubChem Compound Database. [\[Link\]](#)

- Di, L., & Kerns, E. H. (2018). Why Decreasing Lipophilicity Alone Is Often Not a Reliable Strategy for Extending IV Half-life. *ACS Medicinal Chemistry Letters*, 9(5), 406-409. [[Link](#)]
- Kar, M., & Balaram, P. (2016). Conformational study on dipeptides containing phenylalanine: A DFT approach. *ResearchGate*. [[Link](#)]
- Coe, S. (2021). LipMetE – A useful tool for relating lipophilicity to metabolic stability in microsomes?. *Sygnature Discovery*. [[Link](#)]
- Sasaki, Y., & Ambo, A. (2012). 2',6'-dimethylphenylalanine: a useful aromatic amino Acid surrogate for tyr or phe residue in opioid peptides. *PubMed*. [[Link](#)]
- Levine, P. M., & Gellman, S. H. (2016). Effects of D-Amino Acid Replacements on the Conformational Stability of Miniproteins. *ChemBioChem*, 17(10), 875-878. [[Link](#)]
- Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. *Nature Protocols*, 2(12), 3219-3229. [[Link](#)]
- Patlewicz, G., et al. (2023). Quantifying Analogue Suitability for SAR-Based Read-Across Toxicological Assessment. *International Journal of Molecular Sciences*, 24(4), 4031. [[Link](#)]
- RJPT SimLab. (n.d.). Bioassay of histamine using guinea pig ileum by matching method. [[Link](#)]
- Pop, F., et al. (2023). Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives. *ResearchGate*. [[Link](#)]
- Lind, K., et al. (2014). Exploration and Pharmacokinetic Profiling of Phenylalanine Based Carbamates as Novel Substance P 1–7 Analogues. *PLoS ONE*, 9(11), e112833. [[Link](#)]
- Ho, B. K., & Brasseur, R. (2005). Nature versus design: the conformational propensities of d-amino acids and the importance of side chain chirality. *BMC Biophysics*, 4, 1. [[Link](#)]
- Balboni, G., et al. (2005). 3D-QSAR comparative molecular field analysis on delta opioid receptor agonist SNC80 and its analogs. *Journal of Medicinal Chemistry*, 48(19), 6037-6045. [[Link](#)]

- Balboni, G., et al. (2002). 3D-QSAR comparative molecular field analysis on opioid receptor antagonists: pooling data from different studies. *Journal of Medicinal Chemistry*, 45(26), 5627-5634. [[Link](#)]
- Li, Y., et al. (2018). Synthesis and biological evaluation of 3-(4-aminophenyl)-coumarin derivatives as potential anti-Alzheimer's disease agents. *RSC Advances*, 8(23), 12569-12582. [[Link](#)]
- El-Naggar, M., et al. (2018). Synthesis and biological evaluation of new 3-(4-substituted phenyl)aminoquinoxaline derivatives as anticancer agents. *ResearchGate*. [[Link](#)]
- Scribd. (n.d.). Guinea Pig Ileum Experiment Overview. [[Link](#)]
- Lin, K., et al. (2000). N-acyl phenylalanine analogues as potent small molecule VLA-4 antagonists. *Bioorganic & Medicinal Chemistry Letters*, 10(8), 739-741. [[Link](#)]
- Zádor, F., et al. (2019). Fentanyl Family at the Mu-Opioid Receptor: Uniform Assessment of Binding and Computational Analysis. *Molecules*, 24(4), 779. [[Link](#)]
- Balboni, G., et al. (2005). 3D-QSAR comparative molecular field analysis on delta opioid receptor agonist SNC80 and its analogs. *ResearchGate*. [[Link](#)]
- Silvestri, L., et al. (2020). Classical peptide SAR with NPAAAs occurs through sequential or parallel... *ResearchGate*. [[Link](#)]
- Kumar, V., et al. (2022). Lipophilic Metabolic Efficiency (LipMetE) and Drug Efficiency Indices to Explore the Metabolic Properties of the Substrates of Selected Cytochrome P450 Isoforms. *ACS Omega*, 7(12), 10185-10201. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. pdf.benchchem.com \[pdf.benchchem.com\]](https://pdf.benchchem.com)
- [2. 2',6'-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. QSAR and molecular shape analysis of aryl-substituted alanine analogs as antigelling agents - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. mdpi.com \[mdpi.com\]](https://mdpi.com)
- [5. 2',6'-dimethylphenylalanine: a useful aromatic amino Acid surrogate for tyr or phe residue in opioid peptides - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. pubs.acs.org \[pubs.acs.org\]](https://pubs.acs.org)
- [7. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [8. jneurosci.org \[jneurosci.org\]](https://jneurosci.org)
- [9. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [10. Why Decreasing Lipophilicity Alone Is Often Not a Reliable Strategy for Extending IV Half-life - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [A Researcher's Comparative Guide to the Structure-Activity Relationships of Dimethylphenylalanine Analogs]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12283324/docs#a-researcher-s-comparative-guide-to-the-structure-activity-relationships-of-dimethylphenylalanine-analogs\]](https://www.benchchem.com/product/b12283324/docs#a-researcher-s-comparative-guide-to-the-structure-activity-relationships-of-dimethylphenylalanine-analogs)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)